Cas no 2089-91-0 (1,7-Naphthalenedicarboxylic acid)

• Product Name: 1,7-Naphthalenedicarboxylic acid
• CAS No: 2089-91-0
• MF: C₁₂H₈O₄
• MW: 216.189523696899
• CID: 238873
• PubChem ID: 12959157
• Update Time: 2025-04-19

1,7-Naphthalenedicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,7-Naphthalenedicarboxylic acid
• naphthalene-1,7-dicarboxylic acid
• DTXSID40514035
• 2089-91-0
• naphthalene-1, 7-dicarboxylic acid
• SCHEMBL70529
• AKOS022506338

• Inchi： 1S/C12H8O4/c13-11(14)8-5-4-7-2-1-3-9(12(15)16)10(7)6-8/h1-6H,(H,13,14)(H,15,16)
• InChI Key： JSKSILUXAHIKNP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C2C=CC(C(=O)O)=CC2=1)=O

Computed Properties

• Exact Mass: 216.04224
• Monoisotopic Mass: 216.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6